Cas no 2094749-62-7 (2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride)

• Product Name: 2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• CAS No: 2094749-62-7
• MF: C₉H₈FN₃O₄S₃
• MW: 337.370921134949
• CID: 5968087
• PubChem ID: 121578567
• Update Time: 2025-05-26

2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• EN300-6661486
• AKOS033805888
• Z2216296226
• 2094749-62-7
• 2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H8FN3O4S3/c1-13(9-12-11-6-18-9)20(16,17)8-5-3-2-4-7(8)19(10,14)15/h2-6H,1H3
• InChI Key： FTDISPGYYWNJIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1S(=O)(=O)F)(N(C1=NN=CS1)C)(=O)=O

Computed Properties

• Exact Mass: 336.96609743g/mol
• Monoisotopic Mass: 336.96609743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 142Ų

Additional information on 2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride

Comprehensive Overview of 2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS No. 2094749-62-7)

The compound 2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS No. 2094749-62-7) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and bioconjugation applications. Its unique structure, featuring a 1,3,4-thiadiazole ring and a reactive sulfonyl fluoride group, makes it a valuable intermediate for designing covalent inhibitors and proteomics tools. Researchers are increasingly exploring its utility in targeted drug discovery, particularly in the context of covalent protein modification and enzyme inhibition.

Recent advancements in click chemistry and bioorthogonal reactions have heightened interest in sulfonyl fluorides like 2094749-62-7. These compounds are prized for their selective reactivity with nucleophilic amino acids, such as tyrosine and lysine, enabling precise protein labeling and activity-based profiling. The growing demand for covalent probes in chemical biology underscores the relevance of this compound, especially in studies involving post-translational modifications and signal transduction pathways.

From a synthetic perspective, 2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride exemplifies the convergence of heterocyclic chemistry and electrophilic warheads. Its thiadiazole moiety contributes to enhanced metabolic stability, while the sulfonyl fluoride group offers tunable reactivity, making it adaptable for high-throughput screening campaigns. This dual functionality aligns with current trends in fragment-based drug design, where modular scaffolds are leveraged to optimize binding affinity and selectivity.

In the context of AI-driven drug discovery, compounds like 2094749-62-7 are gaining traction due to their compatibility with machine learning models for predicting covalent docking outcomes. Computational tools now integrate quantitative structure-activity relationship (QSAR) data to refine the design of sulfonyl fluoride-based inhibitors, addressing challenges such as off-target effects and toxicity profiles. This synergy between wet-lab synthesis and in silico analysis is reshaping the landscape of precision therapeutics.

Environmental and green chemistry considerations also play a role in the application of 2094749-62-7. Innovations in catalytic fluorination and solvent-free reactions are reducing the ecological footprint of synthesizing such compounds. As regulatory frameworks emphasize sustainable manufacturing, the development of benign synthetic routes for sulfonyl fluorides remains a priority for industrial and academic researchers alike.

Looking ahead, the versatility of 2-[Methyl(1,3,4-thiadiazol-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride positions it as a cornerstone in next-generation chemical tools. Whether applied to cryo-EM studies, proteome-wide mapping, or therapeutic target validation, its role in advancing molecular sciences is undeniable. Continued exploration of its structure-activity relationships will likely yield novel insights into covalent drug development, further solidifying its place in modern pharmaceutical innovation.